Cas no 50428-03-0 (DL-Propargylglycine)

• Product name: DL-Propargylglycine
• CAS No: 50428-03-0
• MF: C₅H₇NO₂
• MW: 113.114581346512
• MDL: MFCD00056728
• CID: 1005780
• PubChem ID: 95575

DL-Propargylglycine Chemical and Physical Properties

Names and Identifiers

• 2-Aminopent-4-ynoic acid
• H-DL-Pra-OH
• 4-Pentynoic acid, 2-amino-
• D,L-2-amino-4-pentynoic acid
• DL-PROPARGYL-GLY-OH
• (±)-2-AMINO-4-PENTYNOIC ACID
• 2-AMINO-4-PENTYNOIC ACID
• DL-2-Propynylglycine
• DL-PROPARGYLGLYCINE
• NSC-21940
• AKOS022185126
• AS-18031
• 2-Aminopent-4-ynoicacid
• BDBM367671
• s10337
• NSC21940
• EN300-108370
• 50428-03-0
• 2-amino-4-pentynoic acid, monohydrochloride
• D,L-Propargylglycine
• (R)-alpha-Propargylglycine
• DL-Propargylglycine;(+/-)-2-Amino-4-pentynoic acid
• A835369
• MFCD00056728
• DL-Propargylglycine, cystathionine gamma-lyase inhibitor
• PROPARGYLGLYCINE, DL-
• US10227314, Compound 2-aminopent-4-ynoic acid
• Q27278205
• Propargyl glycine
• 2-propargylglycine
• SCHEMBL40887
• AKOS000195110
• CS-W020864
• H-Propargyl-DL-Gly-OH;(RS)-2-Amino-4-pentynoic acid
• UNII-FU67PLJ48R
• SY139497
• AC-9946
• F8881-1986
• (+-)-2-Amino-4-pentynoic acid
• 2-azanylpent-4-ynoic acid
• 64165-64-6
• BCP11742
• CHEMBL4795578
• A923869
• DL-Propargylglycine (hydrochloride)
• 4-Pentynoic acid, 2-amino-, (+-)-
• NSC 21940
• AB89124
• h-propargyl-d-glycine
• DTXSID301033465
• 4-PENTYNOIC ACID, 2-AMINO-, (+/-)-
• FU67PLJ48R
• HY-W040124
• J-300359
• Propargylglycine (R,S)
• 2-Propynylglycine
• AB88461
• 2-Amino-pent-4-ynoic acid
• DA-52607
• DL-Propargylglycine

• MDL： MFCD00056728
• Inchi： InChI=1S/C5H7NO2/c1-2-3-4(6)5(7)8/h1,4H,3,6H2,(H,7,8)
• InChI Key： DGYHPLMPMRKMPD-UHFFFAOYSA-N
• SMILES： C#CCC(C(=O)O)N

Computed Properties

• Exact Mass: 113.04800
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.15
• Melting Point: 212-224°C
• Boiling Point: 273.5 °C at 760 mmHg
• Flash Point: 119.2 °C
• PSA: 63.32000
• LogP: 0.12190
• Specific Rotation: 0.10° (c=1, H2O)

DL-Propargylglycine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at -20°C

DL-Propargylglycine Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives